4-(1-(2,2-difluoroethyl)-3-iodo-1H-pyrazol-4-yl)-2-(methylthio)pyrimidine

• CAS RN: 1111638-16-4
• Molecular Formula: C10H9F2IN4S
• Molecular Weight: 382.17 g/mol
• IUPAC Name: 4-[1-(2,2-difluoroethyl)-3-iodopyrazol-4-yl]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C10H9F2IN4S/c1-18-10-14-3-2-7(15-10)6-4-17(5-8(11)12)16-9(6)13/h2-4,8H,5H2,1H3
• InChI Key: HJCRMMDRZUEZTI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)C2=CN(N=C2I)CC(F)F

Description

4-(1-(2,2-difluoroethyl)-3-iodo-1H-pyrazol-4-yl)-2-(methylthio)pyrimidine is a useful research compound. Its molecular formula is C10H9F2IN4S and its molecular weight is 382.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of Intermediate A (83 g, 0.26 mol) in DMF (600 mL) were K2CO3 (58 g, 0.417 mol) and 1,1-difluoro-2-iodo-ethane (60 g, 0.313 mol). Then the mixture was stirred at room temperature overnight. TLC (CH2Cl2: MeOH=20:1) showed the reaction was complete. The mixture was concentrated and the solid was diluted with CH2Cl2 (500 mL). The slurry was filtered and the filtrate was concentrated to give crude product, which was purified via prep. SFC to give compound B-33-1 (41.1 g, 41.3%) as a white solid.

Synthesis routes and methods II

Procedure details